Cas no 92481-94-2 (D-Ribitol,1-[4-[[(1R)-1-[(6S,7S)-2-amino-1,4,5,6,7,8-hexahydro-7-methyl-4-oxo-6-pteridinyl]ethyl]amino]phenyl]-1-deoxy-5-O-[5-O-[[(1S)-1,3-dicarboxypropoxy]hydroxyphosphinyl]-a-D-ribofuranosyl]-)

• Product Name: D-Ribitol,1-[4-[[(1R)-1-[(6S,7S)-2-amino-1,4,5,6,7,8-hexahydro-7-methyl-4-oxo-6-pteridinyl]ethyl]amino]phenyl]-1-deoxy-5-O-[5-O-[[(1S)-1,3-dicarboxypropoxy]hydroxyphosphinyl]-a-D-ribofuranosyl]-
• CAS No: 92481-94-2
• MF: C₃₀H₄₅N₆O₁₆P
• MW: 776.682669401169
• CID: 803911
• PubChem ID: 135450592
• Update Time: 2025-04-19

D-Ribitol,1-[4-[[(1R)-1-[(6S,7S)-2-amino-1,4,5,6,7,8-hexahydro-7-methyl-4-oxo-6-pteridinyl]ethyl]amino]phenyl]-1-deoxy-5-O-[5-O-[[(1S)-1,3-dicarboxypropoxy]hydroxyphosphinyl]-a-D-ribofuranosyl]- Chemical and Physical Properties

Names and Identifiers

• D-Ribitol,1-[4-[[(1R)-1-[(6S,7S)-2-amino-1,4,5,6,7,8-hexahydro-7-methyl-4-oxo-6-pteridinyl]ethyl]amino]phenyl]-1-deoxy-5-O-[5-O-[[(1S)-1,3-dicarboxypropoxy]hydroxyphosphinyl]-a-D-ribofuranosyl]-
• 5,6,7,8-tetrahydromethanopterin
• pentitol,1-[4-[[1-(2-amino-1,4,5,6,7,8-hexahydro-7-methyl-4-oxo-6-pteridinyl)ethyl]amino]phenyl]-1-deoxy-5-O-[5-O-[(1,3-dicarboxypropoxy)hydroxyphosphinyl]pentofuranosyl]-
• DTXSID70919150
• 1-[4-({(1r)-1-[(6s,7s)-2-Amino-7-Methyl-4-Oxo-1,4,5,6,7,8-Hexahydropteridin-6-Yl]ethyl}amino)phenyl]-1-Deoxy-5-O-{5-O-[(R)-{[(1r)-1,3-Dicarboxypropyl]oxy}(Hydroxy)phosphoryl]-Alpha-D-Ribofuranosyl}-D-Xylitol
• Pentitol, 1-(4-((1-(2-amino-1,4,5,6,7,8-hexahydro-7-methyl-
• SCHEMBL16018852
• 92481-94-2
• ((1,3-dicarboxypropoxy)hydroxyphosphinyl)-alpha-D-ribofuranosyl)-, (16alpha)-
• Q27463671

• Inchi： 1S/C30H45N6O16P/c1-12(21-13(2)33-26-22(34-21)27(44)36-30(31)35-26)32-15-5-3-14(4-6-15)9-16(37)23(41)17(38)10-49-29-25(43)24(42)19(51-29)11-50-53(47,48)52-18(28(45)46)7-8-20(39)40/h3-6,12-13,16-19,21,23-25,29,32,34,37-38,41-43H,7-11H2,1-2H3,(H,39,40)(H,45,46)(H,47,48)(H4,31,33,35,36,44)
• InChI Key： SCBIBGUJSMHIAI-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OC(C(=O)O)CCC(=O)O)OCC1C(C(C(OCC(C(C(CC2C=CC(=CC=2)NC(C)C2C(C)NC3=C(C(NC(N)=N3)=O)N2)O)O)O)O1)O)O

Computed Properties

• Exact Mass: 776.26296637g/mol
• Monoisotopic Mass: 776.26296637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 53
• Rotatable Bond Count: 19
• Complexity: 1410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 354Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Pentose phosphates